1-o-Tolylphthalazin-6-ylboronic acid

• Molecular Formula: C15H13BN2O2
• Molecular Weight: 264.09 g/mol
• IUPAC Name: [1-(2-methylphenyl)phthalazin-6-yl]boronic acid
• InChI: InChI=1S/C15H13BN2O2/c1-10-4-2-3-5-13(10)15-14-7-6-12(16(19)20)8-11(14)9-17-18-15/h2-9,19-20H,1H3
• InChI Key: GQOCQLJIAWGKFT-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=CN=NC(=C2C=C1)C3=CC=CC=C3C)(O)O

Description

1-o-Tolylphthalazin-6-ylboronic acid is a useful research compound. Its molecular formula is C15H13BN2O2 and its molecular weight is 264.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-o-Tolylphthalazin-6-ylboronic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-o-Tolylphthalazin-6-ylboronic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a sealed glass tube, a mixture of 6-chloro-1-o-tolylphthalazine (127 mg, 0.50 mmol), bis(pinacolato)diboron (146 mg, 0.57 mmol), potassium acetate (98 mg, 1.0 mmol), tris(dibenzylideneacetone)dipalladium (18 mg, 20 μmol) and tricyclohexylphosphine (11 mg, 40 μmol) in 1,4-dioxane (2 mL) was heated in a Personal Chemistry microwave at 125° C. for 30 min. The reaction mixture was filtered through a pad of Celite, and rinsed with ethyl acetate (5 mL). The filtrate was concentrated, then treated with 2 N aq. HCl (2 mL), and extracted with hexanes (5 mL). The acidic layer was diluted with 1 mL of DMSO and put on a reversed phase HPLC (5-90% [0.1% TFA in acetonitrile] in [0.1% TFA in water]) to provide 1-o-tolylphthalazin-6-ylboronic acid as a white fluffy solid. MS (ESI, pos. ion.) m/z: 255 (M+1).